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Compound of Interest

Compound Name: PSB-0788

Cat. No.: B15571659

For Researchers, Scientists, and Drug Development Professionals

Introduction

PSB-0788 is a potent and selective antagonist of the adenosine A2B receptor (A2BAR), with
an IC50 of 3.64 nM for human A2B receptors. Its high selectivity makes it a valuable tool for
investigating the physiological and pathophysiological roles of the A2BAR. In preclinical
research, PSB-0788 has been investigated for its potential therapeutic effects in conditions
involving inflammation and tissue injury. For instance, studies have shown that PSB-0788 can
ameliorate maternal inflammation-induced periventricular leukomalacia-like injury by promoting
the normal development of oligodendrocyte precursor cells and improving remyelination, as
evidenced by increased levels of myelin basic protein (MBP).[1]

These application notes provide a detailed protocol for the immunohistochemical (IHC) analysis
of paraffin-embedded tissues treated with PSB-0788. The protocol is designed to allow for the
visualization and quantification of changes in protein expression, such as MBP, to assess the
biological effects of PSB-0788 treatment.

Data Presentation
Table 1: Hypothetical Quantitative Analysis of MBP
Staining Intensity
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Average Percent

Treatment Staining Positively
Dose N . .

Group Intensity Score Stained Area

(x SEM) (= SEM)
Vehicle Control - 5 1.2+0.3 15.2% £ 3.1%
PSB-0788 1 mg/kg 5 28+x04 35.7% £ 4.5%
PSB-0788 5 mg/kg 5 35+05 52.1% + 5.2%
PSB-0788 10 mg/kg 5 3.8x04 65.4% £ 4.8%

*Staining intensity was scored on a scale of 0 (no staining) to 4 (very strong staining).
Significance is denoted as p < 0.05 and p < 0.01 compared to the vehicle control group.

Signaling Pathway

PSB-0788 acts as a competitive antagonist at the adenosine A2B receptor. Under pathological
conditions where adenosine levels are elevated, A2BAR activation can trigger downstream
signaling cascades, often linked to inflammation and cellular stress. By blocking this interaction,
PSB-0788 can modulate these pathways.
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Adenylyl Cyclase procuce:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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